Cas no 78070-19-6 ( )

• Product Name: &nbsp
• CAS No: 78070-19-6
• MF: C₁₇H₁₅F₃N₄O₄
• MW: 396.320614099503
• CID: 984033
• PubChem ID: 287765
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dinitrophenyl)-4-[3-(trifluoromethyl)phenyl]piperazine
• 1-(2',4'-dinitrophenyl)-4-(3&quot
• AC1Q4K38
• AG-J-83014
• AR-1B0240
• CTK5E5350
• KST-1B8631
• NSC147894
• NSC-147894
• DTXSID70302003
• NSC 147894
• 1-(2,4-Dinitrophenyl)-4-(3-(trifluoromethyl)phenyl)piperazine
• 78070-19-6
•  

• Inchi： 1S/C17H15F3N4O4/c18-17(19,20)12-2-1-3-13(10-12)21-6-8-22(9-7-21)15-5-4-14(23(25)26)11-16(15)24(27)28/h1-5,10-11H,6-9H2
• InChI Key： LXVGWGHRZBJQMX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(C2C=CC(=CC=2[N+](=O)[O-])[N+](=O)[O-])CC1)(F)F

Computed Properties

• Exact Mass: 396.10465
• Monoisotopic Mass: 396.10453946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 92.76
• LogP: 5.02480